Cas no 1805034-41-6 (2-(Bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-6-acetonitrile)

• Product Name: 2-(Bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-6-acetonitrile
• CAS No: 1805034-41-6
• MF: C₁₀H₆BrF₂N₃
• MW: 286.07554769516
• CID: 4880207
• Update Time: 2025-08-04

2-(Bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-6-acetonitrile

• Inchi： 1S/C10H6BrF2N3/c11-4-8-9(10(12)13)6(5-15)3-7(16-8)1-2-14/h3,10H,1,4H2
• InChI Key： BNKZJCDIWRBEHP-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=C(C#N)C=C(CC#N)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 1.5
• Topological Polar Surface Area: 60.5

Additional information on 2-(Bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-6-acetonitrile

2-(Bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-6-acetonitrile: A Comprehensive Overview

2-(Bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-6-acetonitrile is a highly functionalized organic compound with the CAS number 1805034-41-6. This compound belongs to the class of pyridine derivatives, which are widely studied for their versatile applications in medicinal chemistry, materials science, and agrochemicals. The structure of this compound is characterized by a pyridine ring substituted with a bromomethyl group at position 2, a cyano group at position 4, a difluoromethyl group at position 3, and an acetonitrile group at position 6. These substituents confer unique electronic and steric properties, making it an intriguing molecule for various research and industrial applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(Bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-6-acetonitrile. Researchers have employed modular synthesis strategies, leveraging the reactivity of bromomethyl groups and cyano groups to construct complex molecular architectures. For instance, the bromomethyl group can act as an electrophilic center in nucleophilic substitution reactions, while the cyano group can participate in hydrogen bonding and π-interactions, enhancing the molecule's bioactivity.

The presence of multiple functional groups in this compound makes it a valuable building block for drug discovery. The cyano group is known to enhance the solubility and bioavailability of drugs, while the difluoromethyl group introduces fluorine atoms, which are often associated with increased lipophilicity and metabolic stability. Recent studies have highlighted the potential of this compound as a lead molecule in anti-cancer drug development. For example, its ability to inhibit specific kinase enzymes has been explored in preclinical models, showing promising results in reducing tumor growth.

In addition to its pharmaceutical applications, 2-(Bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-6-acetonitrile has garnered attention in materials science. Its rigid pyridine ring and electron-withdrawing substituents make it suitable for use in organic electronics. Researchers have investigated its potential as a component in light-emitting diodes (LEDs) and photovoltaic devices. The compound's ability to absorb UV light and emit fluorescence has been exploited in sensor technologies for detecting environmental pollutants.

The synthesis of this compound involves multi-step reactions that require precise control over reaction conditions. Key steps include the bromination of intermediate compounds and the introduction of cyano groups via nucleophilic substitution or cyanation reactions. The use of transition metal catalysts has significantly improved the yield and purity of the final product. Recent optimizations have focused on reducing reaction times and minimizing waste generation, aligning with green chemistry principles.

From a structural standpoint, 2-(Bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-6-acetonitrile exhibits a high degree of symmetry due to its substituents' spatial arrangement on the pyridine ring. This symmetry influences its physical properties, such as melting point and solubility. The compound is sparingly soluble in water but dissolves readily in organic solvents like dichloromethane and acetonitrile. Its thermal stability has been tested under various conditions, revealing that it decomposes above 250°C.

Recent computational studies have provided insights into the electronic structure of this compound. Density functional theory (DFT) calculations have revealed that the cyano group significantly withdraws electron density from the pyridine ring, enhancing its electrophilicity. This property makes it an attractive candidate for use in organocatalysis and transition metal-mediated reactions. Furthermore, molecular dynamics simulations have shown that the difluoromethyl group contributes to the molecule's flexibility, enabling it to adopt conformations that are favorable for binding to biological targets.

In terms of environmental impact, 2-(Bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-6-acetonitrile has undergone preliminary toxicity assessments. Acute toxicity studies indicate that it exhibits low toxicity towards aquatic organisms under standard test conditions. However, long-term ecological effects remain under investigation. Regulatory agencies have classified this compound as non-hazardous under normal handling conditions; however, appropriate safety precautions are recommended due to its chemical reactivity.

The commercial availability of this compound has facilitated its use in academic research laboratories worldwide. It is often purchased from specialized chemical suppliers who adhere to strict quality control measures to ensure purity levels exceeding 98%. The increasing demand for this compound has led to improvements in large-scale synthesis methods, making it more accessible for both research and industrial applications.

In summary, 2-(Bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-6-acetonitrile is a multifaceted organic compound with significant potential across diverse fields. Its unique combination of functional groups positions it as a valuable tool for advancing drug discovery efforts while also contributing to innovations in materials science and environmental monitoring technologies.